![molecular formula C19H20N2O5 B4301991 ethyl 3-(4-methylphenyl)-3-[(2-nitrobenzoyl)amino]propanoate](/img/structure/B4301991.png)
ethyl 3-(4-methylphenyl)-3-[(2-nitrobenzoyl)amino]propanoate
Overview
Description
Ethyl 3-(4-methylphenyl)-3-[(2-nitrobenzoyl)amino]propanoate is a chemical compound that belongs to the class of esters and is commonly used in scientific research. It is a white to off-white crystalline powder with a molecular formula of C19H19N3O5. This compound is known for its unique properties and has been widely used in various research studies.
Mechanism of Action
The mechanism of action of ethyl 3-(4-methylphenyl)-3-[(2-nitrobenzoyl)amino]propanoate is not fully understood. However, it is believed to work by binding to specific receptors in the body, which leads to the activation of various signaling pathways.
Biochemical and Physiological Effects:
Ethyl 3-(4-methylphenyl)-3-[(2-nitrobenzoyl)amino]propanoate has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties and has been used in the treatment of oxidative stress-related diseases. It has also been shown to have anti-inflammatory properties and has been used in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 3-(4-methylphenyl)-3-[(2-nitrobenzoyl)amino]propanoate in lab experiments is its unique properties. It is a versatile compound that can be used in various research studies. However, one of the limitations of using this compound is its high cost, which can limit its use in certain research studies.
Future Directions
There are several future directions for the use of ethyl 3-(4-methylphenyl)-3-[(2-nitrobenzoyl)amino]propanoate in scientific research. One future direction is the development of new synthetic methods for this compound, which can lead to a more cost-effective production. Another future direction is the exploration of its potential use in the treatment of various diseases, including cancer and neurodegenerative diseases.
In conclusion, ethyl 3-(4-methylphenyl)-3-[(2-nitrobenzoyl)amino]propanoate is a unique compound that has been widely used in scientific research. Its properties and potential applications make it a valuable tool for researchers. Further research is needed to fully understand its mechanism of action and potential use in the treatment of various diseases.
Scientific Research Applications
Ethyl 3-(4-methylphenyl)-3-[(2-nitrobenzoyl)amino]propanoate has been widely used in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of metal ions, such as copper and zinc. It has also been used in the synthesis of various organic compounds, including peptides and amino acids.
properties
IUPAC Name |
ethyl 3-(4-methylphenyl)-3-[(2-nitrobenzoyl)amino]propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O5/c1-3-26-18(22)12-16(14-10-8-13(2)9-11-14)20-19(23)15-6-4-5-7-17(15)21(24)25/h4-11,16H,3,12H2,1-2H3,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHQNFVOWSPMMHA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C1=CC=C(C=C1)C)NC(=O)C2=CC=CC=C2[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(4-methylphenyl)-3-[(2-nitrobenzoyl)amino]propanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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